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Abstract
Dimethylsulfonio(trifluoro)boranuide, systematically known as the boron trifluoride dimethyl

sulfide complex ((CH₃)₂S·BF₃), is a versatile and commercially significant Lewis acid catalyst.

Its stability and ease of handling compared to gaseous boron trifluoride make it an invaluable

reagent in a myriad of organic transformations. This guide provides a comprehensive overview

of its chemical and physical properties, molecular structure, synthesis, and key applications in

organic synthesis, with a particular focus on its relevance to drug development.

Chemical Properties and Structure
Dimethylsulfonio(trifluoro)boranuide is a Lewis acid-base adduct formed from the

coordination of the lone pair of electrons on the sulfur atom of dimethyl sulfide to the electron-

deficient boron atom of boron trifluoride.[1] This coordination results in a stable, yet reactive

complex.
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The central structural feature of dimethylsulfonio(trifluoro)boranuide is the dative covalent

bond between the sulfur and boron atoms. This interaction alters the geometry of the boron

trifluoride moiety from trigonal planar to tetrahedral.

Diagram of Lewis Acid-Base Adduct Formation

Figure 1. Formation of Dimethylsulfonio(trifluoro)boranuide
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Caption: Lewis acid-base reaction between dimethyl sulfide and boron trifluoride.

Physical and Chemical Properties
The complex is a colorless to light yellow liquid under standard conditions and is known to be

moisture-sensitive.[2][3] Key quantitative data are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₂H₆BF₃S [2][4]

Molecular Weight 129.94 g/mol [2][4]

Appearance Colorless to light yellow liquid [3]

Density 1.235 g/mL at 25 °C [2]

Melting Point Not available [2][5]

Boiling Point Not available [2][5]

Flash Point -16 °C (4 °F) [2]

Solubility

Soluble in most organic

solvents such as pentane.

Limited solubility in water due

to hydrolysis.

[6]

Sensitivity Moisture sensitive [2]

Experimental Protocols
Synthesis of Dimethylsulfonio(trifluoro)boranuide
The industrial preparation of dimethylsulfonio(trifluoro)boranuide is typically achieved

through the direct gas-phase complexation of dimethyl sulfide and boron trifluoride.

Materials:

Dimethyl sulfide ((CH₃)₂S)

Boron trifluoride (BF₃) gas

Reaction vessel equipped with a stirrer, reflux condenser, gas inlet, and temperature control.

Procedure:

Charge the reactor with a predetermined amount of dimethyl sulfide (e.g., 50 kg).
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Heat the dimethyl sulfide to generate reflux (e.g., 60-80 °C) while stirring (e.g., 75-100 rpm).

Introduce gaseous boron trifluoride into the reactor at a controlled rate (e.g., 30-120 kg/h ).

The molar ratio of dimethyl sulfide to boron trifluoride should be approximately 1:1.

Maintain the reaction temperature and pressure. The reaction is considered complete when

reflux ceases.

Cool the reactor to room temperature (20-25 °C).

Discharge the resulting colorless and transparent liquid, which is the

dimethylsulfonio(trifluoro)boranuide complex.

Synthesis Workflow Diagram
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Figure 2. Synthesis Workflow
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Caption: Step-by-step process for the synthesis of the complex.
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Applications in Drug Development and Organic
Synthesis
Dimethylsulfonio(trifluoro)boranuide is a cornerstone reagent in organic synthesis, primarily

functioning as a potent yet manageable Lewis acid. Its utility is particularly pronounced in the

pharmaceutical industry for the construction of complex molecular architectures.

Ether Dealkylation
A primary application of this complex is the cleavage of ethers, a crucial step in deprotection

strategies during multi-step syntheses of drug candidates.[1] The Lewis acidic boron center

coordinates to the ether oxygen, activating the C-O bond for cleavage. This method is effective

for a wide range of ethers, including sterically hindered variants and benzyl ethers, which are

common protecting groups for hydroxyl functionalities.[1]

Catalyst in Heterocycle Synthesis
The synthesis of heterocyclic compounds is fundamental to drug discovery, as these motifs are

prevalent in a vast number of therapeutic agents. Dimethylsulfonio(trifluoro)boranuide can

catalyze various cyclization and condensation reactions to form these important scaffolds.

Logical Relationship of Reactivity
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Figure 3. Reactivity Profile
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Caption: Key reactive roles of the title compound in organic synthesis.

Safety and Handling
Dimethylsulfonio(trifluoro)boranuide is a flammable liquid and is corrosive.[5] It is also

moisture-sensitive and can release toxic fumes upon decomposition.[2][5] Therefore, it should

be handled in a well-ventilated fume hood, and appropriate personal protective equipment,

including gloves and safety glasses, should be worn. It should be stored under an inert

atmosphere, such as argon, in a cool, dry place.[2]
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Dimethylsulfonio(trifluoro)boranuide is a powerful and versatile reagent with significant

applications in organic synthesis and drug development. Its favorable handling characteristics

compared to boron trifluoride gas, combined with its strong Lewis acidity, make it an

indispensable tool for chemists. A thorough understanding of its properties, synthesis, and

reactivity is crucial for its effective and safe utilization in the laboratory and in industrial

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Cas 353-43-5,BORON FLUORIDE-DIMETHYL SULFIDE COMPLEX | lookchem
[lookchem.com]

3. Page loading... [wap.guidechem.com]

4. scbt.com [scbt.com]

5. fishersci.com [fishersci.com]

6. Boron trifluoride methyl sulfide complex price,buy Boron trifluoride methyl sulfide complex
- chemicalbook [chemicalbook.com]

To cite this document: BenchChem. ["Dimethylsulfonio(trifluoro)boranuide chemical
properties and structure"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376986#dimethylsulfonio-trifluoro-boranuide-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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